Cas no 1388741-44-3 (6-(aminomethyl)pyridine-3-sulfonamide)

• Product Name: 6-(aminomethyl)pyridine-3-sulfonamide
• CAS No: 1388741-44-3
• MF: C₆H₉N₃O₂S
• MW: 187.219559431076
• MDL: MFCD28671811
• CID: 5244360
• PubChem ID: 114613043
• Update Time: 2025-10-30

6-(aminomethyl)pyridine-3-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinesulfonamide, 6-(aminomethyl)-
• 6-(Aminomethyl)pyridine-3-sulfonamide
• 6-(aminomethyl)pyridine-3-sulfonamide

• MDL： MFCD28671811
• Inchi： 1S/C6H9N3O2S/c7-3-5-1-2-6(4-9-5)12(8,10)11/h1-2,4H,3,7H2,(H2,8,10,11)
• InChI Key： PSJFYNUZMOOKFP-UHFFFAOYSA-N
• SMILES： C1=NC(CN)=CC=C1S(N)(=O)=O

Computed Properties

• Exact Mass: 187.042
• Monoisotopic Mass: 187.042
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 107A^2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinesulfonamides

Additional information on 6-(aminomethyl)pyridine-3-sulfonamide

Recent Advances in the Study of 6-(Aminomethyl)pyridine-3-sulfonamide (CAS: 1388741-44-3)

6-(Aminomethyl)pyridine-3-sulfonamide (CAS: 1388741-44-3) is a small molecule compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. Recent studies have focused on its synthesis, structural characterization, and biological activity, particularly in the context of enzyme inhibition and drug discovery. This research brief aims to summarize the latest findings related to this compound, providing insights into its mechanism of action and potential applications in biomedicine.

The synthesis of 6-(aminomethyl)pyridine-3-sulfonamide has been optimized in recent studies to improve yield and purity. Researchers have employed advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy to characterize the compound. These efforts have confirmed its structural integrity and provided a foundation for further biological testing. The compound's sulfonamide moiety is of particular interest, as it is known to interact with various biological targets, including carbonic anhydrases and other metalloenzymes.

In vitro studies have demonstrated that 6-(aminomethyl)pyridine-3-sulfonamide exhibits potent inhibitory activity against specific isoforms of carbonic anhydrase, a family of enzymes involved in critical physiological processes such as pH regulation and CO2 hydration. This inhibitory activity suggests potential applications in treating conditions like glaucoma, epilepsy, and certain cancers. Recent research has also explored the compound's selectivity profile, aiming to minimize off-target effects and enhance therapeutic efficacy.

Further investigations into the compound's pharmacokinetic properties have revealed promising results. Studies in animal models have shown that 6-(aminomethyl)pyridine-3-sulfonamide has good bioavailability and can cross the blood-brain barrier, making it a candidate for central nervous system (CNS)-targeted therapies. Additionally, its metabolic stability and low toxicity profile support its potential as a lead compound for further drug development.

In conclusion, 6-(aminomethyl)pyridine-3-sulfonamide (CAS: 1388741-44-3) represents a promising scaffold for the development of novel therapeutics. Its unique structural features and biological activity make it a valuable subject of ongoing research. Future studies should focus on optimizing its pharmacological properties and exploring its potential in combination therapies. The continued investigation of this compound is expected to yield significant contributions to the field of medicinal chemistry and drug discovery.